Cas no 169750-88-3 (tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate)

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate structure

169750-88-3 structure

Product Name:tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate

CAS No:169750-88-3

MF:C₁₂H₂₂N₂O₂

MW:226.315283298492

MDL:MFCD13189556

CID:1039813

PubChem ID:54595540

Update Time:2025-04-20

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid
- pyrrolo[2,3-c]pyridine-1-carboxylic acid
- tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
- tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
- +-(3R*,7S*)-tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
- tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-ncarboxylate
- tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1- carboxylate
- tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate
- CS-WAA0048
- PB18057
- CS-0035333
- 169750-88-3
- DTXSID70712421
- A882074
- KFOSBANHALBORK-UHFFFAOYSA-N
- TERT-BUTYLOCTAHYDRO-1H-PYRROLO[2,3-C]PYRIDINE-1-CARBOXYLATE
- SY267909
- SCHEMBL1467690
- rac-tert-butyl (3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, cis
- MFCD29049824
- AS-42533
- (3aS,7aR)-1-Boc-octahydro-1H-pyrrolo[2,3-c]pyridine
- Cis-1-N-Boc-Octahydropyrrolo[2,3-c]pyridine
- SY267613
- 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-
- AKOS022930596
- 1-Boc-octahydropyrrolo[2,...
- 949559-11-9
- MFCD13189556
- MFCD15072063
- DB-216018
- ZMB55911
- SB46482
- 1-BOC-OCTAHYDROPYRROLO[2,3-C]PYRIDINE
- (3aR,7aS)-1-Boc-octahydro-1H-pyrrolo[2,3-c]pyridine
- tert-Butyl cis-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
- EN300-90569
- MDL： MFCD13189556
- Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-4-6-13-8-10(9)14/h9-10,13H,4-8H2,1-3H3
- InChI Key： KFOSBANHALBORK-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2CCNCC12)=O

Computed Properties

Exact Mass: 162.04300
Monoisotopic Mass: 162.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 313.8±15.0 °C at 760 mmHg
Flash Point: 143.6±20.4 °C
PSA: 55.12000
LogP: 1.56240
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM149433-1g	1H-pyrrolo[2,3-c]pyridine-1-carboxylic acid	169750-88-3	95%+	1g	$745	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NP745-50mg	tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate	169750-88-3	95%	50mg	720.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NP745-200mg	tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate	169750-88-3	95%	200mg	1802.0CNY	2021-08-04
TRC	P838130-10mg	1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid	169750-88-3		10mg	$ 50.00	2022-06-03
TRC	P838130-50mg	1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid	169750-88-3		50mg	$ 115.00	2022-06-03
TRC	P838130-100mg	1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid	169750-88-3		100mg	$ 160.00	2022-06-03
Chemenu	CM149433-1g	1H-pyrrolo[2,3-c]pyridine-1-carboxylic acid	169750-88-3	95%+	1g	$745	2022-09-02
abcr	AB449682-1 g	tert-Butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate; .	169750-88-3		1g	€532.60	2023-07-18
Alichem	A029186055-250mg	tert-Butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate	169750-88-3	97%	250mg	$224.70	2022-04-02
Alichem	A029186055-1g	tert-Butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate	169750-88-3	97%	1g	$580.00	2022-04-02

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Production Method

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. Alt-proteins: A promising future
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

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Cas no 169750-88-3 (tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate)

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Security Information

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Pricemore >>

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Production Method

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Related Literature

Related Categories

169750-88-3 (tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate) Related Products